2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide

• Molecular Formula: C20H19BrFN5O3S
• Molecular Weight: 508.4 g/mol
• IUPAC Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-[3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C20H19BrFN5O3S/c1-2-29-16-8-13(10-24-25-17(28)9-18-26-27-20(23)31-18)7-15(21)19(16)30-11-12-3-5-14(22)6-4-12/h3-8,10H,2,9,11H2,1H3,(H2,23,27)(H,25,28)/b24-10+
• InChI Key: WQUANRDURXMFRA-YSURURNPSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=N/NC(=O)CC2=NN=C(S2)N)Br)OCC3=CC=C(C=C3)F
• SMILES: CCOC1=C(C(=CC(=C1)C=NNC(=O)CC2=NN=C(S2)N)Br)OCC3=CC=C(C=C3)F

Description

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide is a compound that has attracted the attention of many researchers due to its potential in various scientific applications.

Mechanism of Action

The mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide is not fully understood. However, studies have shown that the compound can inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide can reduce inflammation and inhibit cancer cell growth in vitro. The compound has also shown anti-microbial activity against certain bacterial strains. However, further studies are needed to determine the biochemical and physiological effects of this compound in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide in lab experiments is its potential as a fluorescent probe for detecting metal ions in biological systems. However, the compound's mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide. One direction is to further investigate its anti-inflammatory, anti-cancer, and anti-microbial properties in vivo. Another direction is to explore its potential as a fluorescent probe for detecting metal ions in biological systems. Additionally, research could focus on identifying the compound's specific targets and mechanism of action.

Synthesis Methods

The synthesis of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide involves the reaction of 5-amino-1,3,4-thiadiazole-2-carboxylic acid hydrazide with 3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde in the presence of acetic acid. The resulting compound is then purified by recrystallization.

Scientific Research Applications

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-[(E)-{3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methylidene]acetohydrazide has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.